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molecular formula C16H15NO3 B8487745 [(Biphenyl-4-carbonyl)-methyl-amino]-acetic acid

[(Biphenyl-4-carbonyl)-methyl-amino]-acetic acid

Cat. No. B8487745
M. Wt: 269.29 g/mol
InChI Key: PBVMEBHVWIJUKV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07842696B2

Procedure details

LiOH (293 mg, 6.9 mmol) was added to a stirred solution of [(biphenyl-4-carbonyl)-methyl-amino]-acetic acid methyl ester (330 mg, 1.1 mmol) in THF:MeOH:H2O (2:2:1, 10 mL), and the resulting mixture was stirred at room temperature for 4 hrs. The reaction mixture was concentrated under reduced pressure to get the residue. Cold water was then added and acidified it with 10% aqueous HCl, filtered the solid precipitated to afford 250 mg (79.7% yield) of [(biphenyl-4-carbonyl)-methyl-amino]-acetic acid.
Name
LiOH
Quantity
293 mg
Type
reactant
Reaction Step One
Name
[(biphenyl-4-carbonyl)-methyl-amino]-acetic acid methyl ester
Quantity
330 mg
Type
reactant
Reaction Step One
Name
THF MeOH H2O
Quantity
10 mL
Type
solvent
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
[(biphenyl-4-carbonyl)-methyl-amino]-acetic acid
Yield
79.7%

Identifiers

REACTION_CXSMILES
[Li+].[OH-].C[O:4][C:5](=[O:23])[CH2:6][N:7]([C:9]([C:11]1[CH:16]=[CH:15][C:14]([C:17]2[CH:22]=[CH:21][CH:20]=[CH:19][CH:18]=2)=[CH:13][CH:12]=1)=[O:10])[CH3:8].O.Cl>C1COCC1.CO.O>[C:14]1([C:17]2[CH:18]=[CH:19][CH:20]=[CH:21][CH:22]=2)[CH:15]=[CH:16][C:11]([C:9]([N:7]([CH2:6][C:5]([OH:23])=[O:4])[CH3:8])=[O:10])=[CH:12][CH:13]=1 |f:0.1,5.6.7|

Inputs

Step One
Name
LiOH
Quantity
293 mg
Type
reactant
Smiles
[Li+].[OH-]
Name
[(biphenyl-4-carbonyl)-methyl-amino]-acetic acid methyl ester
Quantity
330 mg
Type
reactant
Smiles
COC(CN(C)C(=O)C1=CC=C(C=C1)C1=CC=CC=C1)=O
Name
THF MeOH H2O
Quantity
10 mL
Type
solvent
Smiles
C1CCOC1.CO.O
Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O
Step Three
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the resulting mixture was stirred at room temperature for 4 hrs
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The reaction mixture was concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
to get the residue
FILTRATION
Type
FILTRATION
Details
filtered the solid
CUSTOM
Type
CUSTOM
Details
precipitated

Outcomes

Product
Details
Reaction Time
 4 h
Name
[(biphenyl-4-carbonyl)-methyl-amino]-acetic acid
Type
product
Smiles
C1(=CC=C(C=C1)C(=O)N(C)CC(=O)O)C1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 250 mg
YIELD: PERCENTYIELD 79.7%
YIELD: CALCULATEDPERCENTYIELD 84.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.